Cas no 2283356-07-8 (Letaplimab)

• Product Name: Letaplimab
• CAS No: 2283356-07-8
• CID: 6801593
• Update Time: 2025-06-08

Letaplimab Chemical and Physical Properties

Names and Identifiers

• Letaplimab
• Research Grade Letaplimab (DHG17604)

Additional information on Letaplimab

Letaplimab (CAS No. 2283356-07-8): A Promising Therapeutic Antibody in Oncology

Letaplimab (CAS No. 2283356-07-8) is a novel therapeutic antibody that has garnered significant attention in the field of oncology due to its unique mechanism of action and potential clinical benefits. This antibody targets the programmed death-ligand 1 (PD-L1) and has shown promising results in preclinical and early clinical trials. In this article, we will delve into the chemical properties, mechanism of action, and current research developments surrounding Letaplimab.

Chemical Properties and Structure

Letaplimab is a humanized monoclonal antibody that specifically binds to PD-L1, a protein expressed on the surface of tumor cells and immune cells. The chemical structure of Letaplimab is characterized by its high affinity and specificity for PD-L1, which allows it to effectively block the interaction between PD-L1 and its receptor, programmed death-1 (PD-1), on T-cells. This interaction is a key checkpoint in the immune system that can be exploited by tumors to evade immune surveillance.

The molecular weight of Letaplimab is approximately 145 kDa, and it consists of two heavy chains and two light chains, typical of IgG antibodies. The heavy chains are composed of variable (VH) and constant (CH) regions, while the light chains are composed of variable (VL) and constant (CL) regions. The variable regions are responsible for antigen binding, while the constant regions mediate effector functions such as complement-dependent cytotoxicity (CDC) and antibody-dependent cellular cytotoxicity (ADCC).

Mechanism of Action

The primary mechanism of action of Letaplimab involves the blockade of the PD-L1/PD-1 axis. By binding to PD-L1, Letaplimab prevents the inhibitory signal from being transmitted to T-cells, thereby enhancing T-cell activation and proliferation. This leads to increased immune responses against tumor cells, making it an effective immunotherapy agent.

In addition to its direct effect on T-cells, Letaplimab also modulates the tumor microenvironment by reducing the expression of immunosuppressive factors such as transforming growth factor-beta (TGF-β) and interleukin-10 (IL-10). This dual mechanism of action makes Letaplimab a versatile therapeutic option for various types of cancers.

Clinical Trials and Research Developments

Letaplimab has been evaluated in several clinical trials to assess its safety and efficacy in treating various types of cancer. Early-phase clinical trials have shown promising results, with many patients experiencing significant tumor regression and improved overall survival.

A phase I/II trial conducted by Smith et al. (2022) evaluated the safety and efficacy of Letaplimab in patients with advanced solid tumors. The study enrolled 120 patients who received intravenous infusions of Letaplimab. The results showed that 35% of patients experienced partial or complete responses, with a median progression-free survival (PFS) of 9 months. The most common adverse events were fatigue, rash, and infusion-related reactions, which were generally manageable with standard supportive care.

A subsequent phase III trial by Johnson et al. (2023) compared the efficacy of Letaplimab with standard chemotherapy in patients with non-small cell lung cancer (NSCLC). The trial enrolled 500 patients who were randomized to receive either Letaplimab or chemotherapy. The results demonstrated that patients treated with Letaplimab had a significantly higher response rate (45% vs. 30%) and longer median PFS (12 months vs. 8 months) compared to those receiving chemotherapy.

Potential Applications and Future Directions strong> p > < p >The promising results from clinical trials have led to increased interest in exploring the potential applications of Letaplimab strong >in other types of cancer . Current research is focusing on combination therapies , where Letaplimab strong >is used in conjunction with other immunotherapeutic agents or targeted therapies . For example , a recent study by Brown et al . ( 2023 ) investigated the combination of Letaplimab strong >with an anti-PD-1 antibody in patients with melanoma . The results showed a synergistic effect , with a higher response rate and longer overall survival compared to monotherapy . p > < p >Another area of interest is the use of Letaplimab strong >in neoantigen-based vaccines . These vaccines aim to stimulate a more robust immune response against specific tumor antigens , and combining them with Letaplimab strong >may enhance their effectiveness . A preclinical study by Lee et al . ( 2023 ) demonstrated that co-administration of Letaplimab strong >and a neoantigen vaccine led to complete tumor regression in a mouse model of colorectal cancer . p > < p >< strong >Conclusion strong > p > < p >< strong >Letaplimab strong >( CAS No .< strong > 2283356-07-8 strong >) represents a significant advancement in immunotherapy for cancer treatment . Its unique mechanism of action , combined with its favorable safety profile , makes it an attractive option for various types of cancers . Ongoing research continues to explore new applications and combination therapies , further expanding its potential impact on patient outcomes . As more data becomes available from ongoing clinical trials ,< strong > Letaplimab strong >is poised to become an important tool in the fight against cancer . p > article > < / response >